Cas no 2224244-66-8 (N-(1-Cyanoethyl)-1-(1,1-dioxothiolan-3-yl)-6-oxo-4,5-dihydropyridazine-3-carboxamide)

• Product Name: N-(1-Cyanoethyl)-1-(1,1-dioxothiolan-3-yl)-6-oxo-4,5-dihydropyridazine-3-carboxamide
• CAS No: 2224244-66-8
• MF: C₁₂H₁₆N₄O₄S
• MW: 312.344841003418
• CID: 5564050
• PubChem ID: 136579586
• Update Time: 2023-07-10

N-(1-Cyanoethyl)-1-(1,1-dioxothiolan-3-yl)-6-oxo-4,5-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyanoethyl)-1-(1,1-dioxothiolan-3-yl)-6-oxo-4,5-dihydropyridazine-3-carboxamide
• EN300-6727160
• 2224244-66-8
• N-(1-cyanoethyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxamide
• AKOS034698845
• Z915596010

• Inchi： 1S/C12H16N4O4S/c1-8(6-13)14-12(18)10-2-3-11(17)16(15-10)9-4-5-21(19,20)7-9/h8-9H,2-5,7H2,1H3,(H,14,18)
• InChI Key： GGIYKHVUULPTAF-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C(CCC(C(NC(C#N)C)=O)=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 312.08922618g/mol
• Monoisotopic Mass: 312.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 128Ų